Cas no 869882-67-7 (methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride)

• Product Name: methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride
• CAS No: 869882-67-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD33020969
• CID: 5611797
• PubChem ID: 69476326
• Update Time: 2025-10-21

methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-8230493
• ZTMQLMKTECKJBX-UHFFFAOYSA-N
• methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride
• 869882-67-7
• SCHEMBL5526775
• methyl 1-(methylamino)cyclohexane-1-carboxylate;hydrochloride
• 1-methylaminocyclohexane-1-carboxylic acid methyl ester hydrochloride

• MDL： MFCD33020969
• Inchi： 1S/C9H17NO2.ClH/c1-10-9(8(11)12-2)6-4-3-5-7-9;/h10H,3-7H2,1-2H3;1H
• InChI Key： ZTMQLMKTECKJBX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CCCCC1)NC)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride

Methyl 1-(Methylamino)cyclohexane-1-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride (CAS No. 869882-67-7) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, often abbreviated as MeACyHCl, belongs to the class of amino acid derivatives and exhibits a combination of cyclohexane, methylamino, and carboxylate functionalities. Its structure is characterized by a cyclohexane ring with a methylamino group and a carboxylate ester, making it a versatile molecule for both academic research and industrial applications.

The synthesis of methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric purity, which is crucial for its application in pharmaceutical research. The use of chiral catalysts has significantly improved the yield and selectivity of this synthesis, making it more feasible for large-scale production.

One of the most promising applications of MeACyHCl lies in its potential as a building block for drug discovery. Researchers have explored its role as a precursor for peptide synthesis, where its cyclohexane backbone provides structural stability to the resulting peptides. Additionally, the methylamino group enhances the bioavailability of these compounds, making them more effective in targeting specific biological pathways. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, highlighting its potential as a therapeutic agent.

In the field of materials science, methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride has been investigated for its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit unique surface properties, such as high stability and controlled wettability, which make them ideal for applications in biosensors and nanotechnology. The integration of this compound into SAMs has been shown to enhance the sensitivity of biosensors used for detecting biomolecules like DNA and proteins.

The environmental impact of MeACyHCl has also been a topic of interest among researchers. Studies have shown that this compound is biodegradable under specific conditions, which reduces its potential to accumulate in ecosystems. However, further research is needed to fully understand its degradation pathways and long-term environmental effects. Regulatory agencies have emphasized the importance of conducting comprehensive environmental assessments for chemicals like MeACyHCl to ensure their safe use and disposal.

From a safety perspective, methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride has been classified as non-toxic under normal handling conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to irritants or hazardous byproducts. Occupational health guidelines recommend using personal protective equipment (PPE) when working with this compound to minimize potential risks.

In conclusion, methyl 1-(methylamino)cyclohexane-1-carboxylate hydrochloride (CAS No. 869882-67-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.